Cas no 1227583-47-2 (6-(2-Fluorophenyl)-5-methoxypicolinaldehyde)

• Product Name: 6-(2-Fluorophenyl)-5-methoxypicolinaldehyde
• CAS No: 1227583-47-2
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 4908890
• Update Time: 2025-06-08

6-(2-Fluorophenyl)-5-methoxypicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2-fluorophenyl)-5-methoxypicolinaldehyde
• 6-(2-Fluorophenyl)-5-methoxypicolinaldehyde

• Inchi： 1S/C13H10FNO2/c1-17-12-7-6-9(8-16)15-13(12)10-4-2-3-5-11(10)14/h2-8H,1H3
• InChI Key： ZUXLZYMDJDNCHX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(=CC=C(C=O)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 6-(2-Fluorophenyl)-5-methoxypicolinaldehyde

Introduction to 6-(2-Fluorophenyl)-5-methoxypicolinaldehyde (CAS No: 1227583-47-2)

6-(2-Fluorophenyl)-5-methoxypicolinaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1227583-47-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of picolinaldehyde derivatives, characterized by its aldehyde functional group and a unique aromatic structure incorporating a fluoro-substituted phenyl ring and a methoxy group. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The aldehyde group in 6-(2-Fluorophenyl)-5-methoxypicolinaldehyde serves as a reactive site for various chemical transformations, including condensation reactions, oxidation, and reduction processes. These reactions are pivotal in the synthesis of more complex molecules, particularly in the construction of heterocyclic structures that are prevalent in many pharmaceutical agents. The presence of the fluoro-substituent on the aromatic ring further enhances the compound's utility, as fluorine atoms are known to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

The methoxy group, positioned at the 5-position relative to the aldehyde functionality, contributes to the compound's electronic properties and influences its interactions with biological targets. This structural feature is particularly relevant in medicinal chemistry, where subtle modifications can significantly alter the biological activity of a molecule. The combination of these structural elements makes 6-(2-Fluorophenyl)-5-methoxypicolinaldehyde a versatile intermediate for synthesizing potential therapeutic agents targeting various diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of picolinaldehyde derivatives. These compounds have been investigated for their roles in modulating enzyme activity, interacting with protein targets, and serving as precursors for more complex drug molecules. For instance, studies have demonstrated that certain picolinaldehyde derivatives exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory therapies.

The fluoro-substituted phenyl ring in 6-(2-Fluorophenyl)-5-methoxypicolinaldehyde is particularly noteworthy due to the well-documented impact of fluorine atoms on drug design. Fluorine can enhance binding affinity by increasing lipophilicity and improving metabolic stability, thereby extending the half-life of a drug in vivo. Additionally, fluorine atoms can influence electronic properties, affecting reactivity and interaction with biological targets. These characteristics have led to the incorporation of fluorinated aromatic rings in numerous successful drugs across different therapeutic categories.

Current research in medicinal chemistry increasingly focuses on developing small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. PTMs play crucial roles in regulating cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. Picolinaldehyde derivatives have shown promise as tools for investigating PTMs due to their ability to interact with modified protein residues. For example, studies have explored their potential in modulating protein phosphorylation and ubiquitination pathways.

The synthesis of 6-(2-Fluorophenyl)-5-methoxypicolinaldehyde involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the fluoro-substituent typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the methoxy group is often incorporated through nucleophilic aromatic substitution or direct methylation strategies. These synthetic approaches underscore the compound's role as a building block in complex molecule synthesis.

From a computational chemistry perspective, 6-(2-Fluorophenyl)-5-methoxypicolinaldehyde has been subjected to molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have been employed to predict its binding modes and affinity for various proteins. These studies provide valuable insights into how structural modifications can be optimized to enhance drug-like properties.

The compound's potential extends beyond academic research; it holds promise for industrial applications in drug discovery programs. Pharmaceutical companies often screen libraries of structurally diverse compounds for lead optimization before advancing candidates into clinical trials. 6-(2-Fluorophenyl)-5-methoxypicolinaldehyde could serve as a key intermediate in such programs, contributing to the development of novel therapeutics.

In conclusion,6-(2-Fluorophenyl)-5-methoxypicolinaldehyde (CAS No: 1227583-47-2) is a structurally intriguing compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it a valuable scaffold for synthesizing bioactive molecules targeting various diseases. The growing body of research on picolinaldehyde derivatives underscores their importance as tools for understanding biological mechanisms and developing new therapeutic strategies.